Cas no 568551-00-8 (2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-)
568551-00-8 structure
Product Name:2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-
CAS No:568551-00-8
MF:C7H8N2O3
MW:168.15002155304
CID:946043
PubChem ID:2307663
Update Time:2025-04-19
2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-
- 2,4(1H,3H)-Pyrimidinedione, 1-acetyl-6-methyl- (9CI)
- 568551-00-8
- 1-Acetyl-6-methylpyrimidine-2,4(1H,3H)-dione
- HMS1786M02
- AKOS006241125
-
- Inchi: 1S/C7H8N2O3/c1-4-3-6(11)8-7(12)9(4)5(2)10/h3H,1-2H3,(H,8,11,12)
- InChI Key: SPIIJNOPARQKRE-UHFFFAOYSA-N
- SMILES: O=C1NC(C=C(C)N1C(C)=O)=O
Computed Properties
- Exact Mass: 168.05300
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 71.93000
- LogP: -0.49490
2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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